Cas no 919751-02-3 (N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-4-(ethylsulfanyl)phenylacetamide)

• Product Name: N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-4-(ethylsulfanyl)phenylacetamide
• CAS No: 919751-02-3
• MF: C₂₃H₂₁N₃OS
• MW: 387.49734377861
• CID: 5505318
• Update Time: 2025-08-05

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-4-(ethylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylsulfanylphenyl)acetamide
• N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-4-(ethylsulfanyl)phenylacetamide

• Inchi： 1S/C23H21N3OS/c1-2-28-19-13-7-16(8-14-19)15-22(27)24-18-11-9-17(10-12-18)23-25-20-5-3-4-6-21(20)26-23/h3-14H,2,15H2,1H3,(H,24,27)(H,25,26)
• InChI Key： OSGFZIOWDLJJRE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2NC3=CC=CC=C3N=2)C=C1)(=O)CC1=CC=C(SCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-4-(ethylsulfanyl)phenylacetamide

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-4-(ethylsulfanyl)phenylacetamide: A Comprehensive Overview

The compound with CAS No 919751-02-3, known as N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-4-(ethylsulfanyl)phenylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzodiazole moiety with an ethylsulfanyl group, making it a promising candidate for various applications in drug discovery and materials science.

Benzodiazole derivatives have been extensively studied due to their versatile properties, including their ability to act as antioxidants, anti-inflammatory agents, and even as components in advanced materials. The presence of the benzodiazole group in this compound suggests potential biological activity, particularly in modulating cellular signaling pathways. Recent studies have highlighted the role of benzodiazole-containing compounds in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

The ethylsulfanyl group attached to the phenyl ring introduces additional functional complexity to the molecule. Sulfur-containing groups are known for their ability to enhance the solubility and stability of organic compounds, which is crucial for their application in pharmaceuticals. Moreover, the sulfur atom can participate in hydrogen bonding and other non-covalent interactions, potentially enhancing the bioavailability of the compound.

Recent advancements in synthetic chemistry have enabled the precise construction of molecules like N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-4-(ethylsulfanyl)phenylacetamide. Techniques such as Suzuki-Miyaura coupling and Stille coupling have facilitated the assembly of complex aromatic systems with high precision. These methods not only ensure the structural integrity of the molecule but also allow for fine-tuning of its properties through strategic substitution patterns.

In terms of applications, this compound has shown promise in several areas. In pharmacology, its ability to modulate cellular responses makes it a potential lead compound for drug development. For instance, studies have demonstrated that similar compounds can influence the activity of G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in semiconducting materials.

The synthesis of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-4-(ethylsulfanyl)phenylacetamide involves a multi-step process that typically begins with the preparation of intermediate benzodiazole derivatives. These intermediates are then subjected to nucleophilic substitution or coupling reactions to introduce the ethylsulfanyl group. The final step involves acylation to complete the acetamide structure. Each step requires meticulous control over reaction conditions to ensure high yields and purity.

From an environmental standpoint, this compound's stability and biodegradability are critical considerations. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current trends toward sustainable chemistry practices. However, further research is needed to fully assess its environmental impact and develop strategies for safe disposal or recycling.

In conclusion, N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-4-(ethylsulfanyl)phenylacetamide represents a fascinating intersection of organic synthesis and functional materials science. Its unique structure and versatile properties position it as a valuable tool for advancing both pharmaceutical research and technological innovations. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in diverse scientific disciplines.